Cas no 2137093-11-7 ((2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid)

• Product Name: (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid
• CAS No: 2137093-11-7
• MF: C₉H₁₁N₃O₆S
• MW: 289.265140771866
• CID: 6427846
• PubChem ID: 68613123
• Update Time: 2025-11-06

(2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid
• EN300-1169225
• 2137093-11-7

• Inchi： 1S/C9H11N3O6S/c10-6(9(13)14)5-11-19(17,18)8-4-2-1-3-7(8)12(15)16/h1-4,6,11H,5,10H2,(H,13,14)/t6-/m0/s1
• InChI Key： LBGHYHDICSDCAH-LURJTMIESA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC[C@@H](C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 289.03685625g/mol
• Monoisotopic Mass: 289.03685625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 164Ų

Additional information on (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid

Recent Advances in the Study of (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid (CAS: 2137093-11-7)

The compound (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid (CAS: 2137093-11-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid as a versatile building block in the synthesis of peptide-based therapeutics. Its incorporation into peptide chains has been shown to enhance stability and bioavailability, making it a promising candidate for the development of novel antimicrobial and anticancer agents. Researchers have also explored its utility as a protecting group in peptide synthesis, owing to the unique reactivity of the 2-nitrobenzenesulfonamide moiety.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's ability to inhibit key enzymes involved in bacterial cell wall biosynthesis. The study utilized a combination of X-ray crystallography and molecular docking simulations to elucidate the binding interactions between (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid and its target enzymes. These findings open new avenues for the design of next-generation antibiotics with improved efficacy against drug-resistant bacterial strains.

Another area of active research involves the compound's potential as a modulator of protein-protein interactions (PPIs). A recent preprint on bioRxiv reported that derivatives of (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid can selectively disrupt critical PPIs in cancer signaling pathways. The study employed high-throughput screening and structure-activity relationship (SAR) analysis to identify the most potent analogs, which showed promising results in preclinical models of breast and lung cancer.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient preparation of (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid and its derivatives. A recent publication in Organic Letters described a one-pot synthesis approach that significantly improves yield and reduces purification steps compared to traditional methods. This advancement is particularly important for scaling up production for potential clinical applications.

Looking forward, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary data suggests that conjugation of (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid to nanoparticle carriers can enhance tumor-specific accumulation while minimizing off-target effects. These developments position the compound as a valuable tool in the emerging field of precision medicine.

In conclusion, (2S)-2-amino-3-(2-nitrobenzenesulfonamido)propanoic acid (CAS: 2137093-11-7) represents a multifaceted compound with diverse applications in medicinal chemistry and drug development. The recent research highlights its potential as both a therapeutic agent and a synthetic building block, warranting further investigation into its pharmacological properties and clinical potential.